5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• IUPAC Name: 5-bromo-2-(2-methylpyrrolidin-1-yl)pyridine
• InChI: InChI=1S/C10H13BrN2/c1-8-3-2-6-13(8)10-5-4-9(11)7-12-10/h4-5,7-8H,2-3,6H2,1H3
• InChI Key: JIFDQQBERRVXFT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=NC=C(C=C2)Br

Description

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine is a chemical compound with the molecular formula C10H13BrN2 and a molecular weight of 241.13 g/mol . This compound is characterized by the presence of a bromine atom at the 5th position of a pyridine ring, which is further substituted with a 2-methylpyrrolidin-1-yl group at the 2nd position. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine typically involves the reaction of 2-bromo-5-chloropyridine with 2-methylpyrrolidine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly documented.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as DMF or toluene. Major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine is utilized in various scientific research fields:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of biological pathways and interactions due to its ability to interact with specific biological targets.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine involves its interaction with specific molecular targets. The bromine atom and the pyrrolidine ring contribute to its binding affinity and specificity towards these targets. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

5-Bromo-2-(2-methylpyrrolidin-1-yl)pyridine can be compared with other similar compounds, such as:

5-Bromo-2-(pyrrolidin-1-yl)pyridine: Similar structure but without the methyl group on the pyrrolidine ring.

5-Bromo-2-(dimethoxymethyl)pyridine: Contains a dimethoxymethyl group instead of the pyrrolidin-1-yl group.

2-Bromo-5-methylpyridine: Lacks the pyrrolidin-1-yl substitution, having only a methyl group at the 5th position.